rac-(3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride, trans
Overview
Description
Rac-(3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride, trans (rac-DFMPH) is a chiral cyclic organic compound that has recently been developed as a potential drug candidate and is currently being studied for its potential use in pharmaceuticals. Rac-DFMPH is a novel compound with a novel structure, and has been found to possess a variety of biological activities. Rac-DFMPH has been studied for its potential use in the treatment of various diseases, such as cancer, Alzheimer’s disease, and Parkinson’s disease.
Mechanism of Action
The mechanism of action of rac-(3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride, trans is not yet fully understood. However, it is believed that rac-(3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride, trans exerts its biological activities by modulating the activity of a variety of proteins and enzymes, such as caspases, cytochrome P450 enzymes, and kinases. Rac-DFMPH is also believed to modulate the activity of transcription factors, such as NF-κB, and to modulate the expression of various genes.
Biochemical and Physiological Effects
Rac-DFMPH has been found to possess a variety of biochemical and physiological effects. Rac-DFMPH has been found to modulate the activity of a variety of proteins and enzymes, such as caspases, cytochrome P450 enzymes, and kinases. Rac-DFMPH has also been found to modulate the activity of transcription factors, such as NF-κB, and to modulate the expression of various genes. Rac-DFMPH has also been found to possess anti-inflammatory, anti-oxidant, and anti-cancer activities.
Advantages and Limitations for Lab Experiments
The advantages of using rac-(3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride, trans in laboratory experiments include its low toxicity, its high selectivity, and its ability to modulate the activity of a variety of proteins and enzymes. The limitations of using rac-(3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride, trans in laboratory experiments include its relatively low solubility in water and its potential to cause side effects in certain individuals.
Future Directions
Future research on rac-(3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride, trans could focus on the development of new and improved synthesis methods, the elucidation of the mechanism of action of rac-(3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride, trans, and the identification of novel biological activities of rac-(3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride, trans. Additionally, future research could focus on the optimization of the pharmacokinetic and pharmacodynamic properties of rac-(3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride, trans, and the development of new and improved formulations of rac-(3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride, trans. Finally, future research could focus on the development of novel therapeutic strategies for the treatment of various diseases using rac-(3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride, trans.
Synthesis Methods
Rac-DFMPH can be synthesized from a variety of starting materials, such as 4-difluoromethylpyrrolidine, 3-carboxylic acid, and hydrochloric acid. The synthesis of rac-(3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride, trans involves a series of chemical reactions, including a nucleophilic substitution reaction, a Friedel-Crafts acylation reaction, and a hydrolysis reaction. The final product is rac-(3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride, trans in its trans form.
Scientific Research Applications
Rac-DFMPH has been studied for its potential use in the treatment of various diseases, such as cancer, Alzheimer’s disease, and Parkinson’s disease. Rac-DFMPH has been found to possess a variety of biological activities, including anti-inflammatory, anti-oxidant, and anti-cancer activities. Rac-DFMPH has also been found to possess neuroprotective, anti-apoptotic, and anti-angiogenic activities.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride, trans involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "Ethyl 4-oxo-2-pyrrolidinecarboxylate", "Difluoromethylamine hydrochloride", "Sodium hydride", "Diethyl ether", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Water" ], "Reaction": [ "Step 1: Ethyl 4-oxo-2-pyrrolidinecarboxylate is treated with difluoromethylamine hydrochloride in the presence of sodium hydride and diethyl ether to form rac-(3R,4R)-4-(difluoromethyl)pyrrolidine-2-carboxylic acid ethyl ester.", "Step 2: The ethyl ester is then hydrolyzed with hydrochloric acid to form rac-(3R,4R)-4-(difluoromethyl)pyrrolidine-2-carboxylic acid.", "Step 3: The carboxylic acid is then treated with sodium hydroxide and methanol to form the corresponding methyl ester.", "Step 4: The methyl ester is then treated with hydrochloric acid to form rac-(3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride, trans." ] } | |
CAS RN |
1394040-69-7 |
Molecular Formula |
C6H10ClF2NO2 |
Molecular Weight |
201.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
